Cas no 1297612-99-7 (N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1297612-99-7
• MF: C₁₂H₁₁N₅O₂S
• MW: 289.313040018082
• CID: 6421018
• PubChem ID: 45505608
• Update Time: 2025-10-24

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• F5871-3582
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• 1297612-99-7
• VU0527047-1
• AKOS024526355

• Inchi： 1S/C12H11N5O2S/c1-7-14-11(19-17-7)6-13-12(18)9-5-8(15-16-9)10-3-2-4-20-10/h2-5H,6H2,1H3,(H,13,18)(H,15,16)
• InChI Key： DYVCKZXQXNCKDJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(NCC2=NC(C)=NO2)=O)=NN1

Computed Properties

• Exact Mass: 289.06334578g/mol
• Monoisotopic Mass: 289.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1297612-99-7)

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1297612-99-7) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 1,2,4-oxadiazole ring, a thiophene moiety, and a pyrazole-carboxamide group, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted therapy development.

The compound's CAS No. 1297612-99-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its IUPAC name reflects the intricate bonding patterns, which are often explored in computational chemistry studies. Recent publications highlight its relevance in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Users frequently search for "oxadiazole derivatives in medicine" or "thiophene-based bioactive compounds," underscoring the demand for detailed analyses like this.

From a synthetic chemistry perspective, the 3-methyl-1,2,4-oxadiazole segment enhances metabolic stability, a feature highly sought after in oral drug candidates. Meanwhile, the thiophen-2-yl group contributes to π-stacking interactions, a key factor in protein-ligand binding—a subject often queried in molecular docking tutorials. The pyrazole-5-carboxamide terminus further diversifies its reactivity, enabling derivatization for structure-activity relationship (SAR) studies.

In agrochemical applications, this compound's heterocyclic architecture resonates with innovations in sustainable crop protection. Searches for "green chemistry heterocycles" or "low-toxicity fungicides" reflect growing interest in eco-friendly alternatives. Its logP and hydrogen-bonding capacity—frequently analyzed in ADMET prediction tools—suggest balanced lipophilicity for bioavailability optimization.

Analytical characterization of CAS 1297612-99-7 typically involves HPLC-MS and NMR spectroscopy, techniques central to modern quality control protocols. The compound's chromatographic purity is crucial for preclinical studies, a concern echoed in forums discussing "impurity profiling standards." Its thermal stability (assessed via DSC/TGA) also makes it relevant for formulation scientists exploring solid-state properties.

Emerging discussions in medicinal chemistry circles link such hybrid molecules to multi-target drug development—a strategy gaining traction for complex diseases. Patent landscapes reveal competitive activity around oxadiazole-pyrazole hybrids, with particular focus on inflammatory pathway modulation. These trends align with Google Scholar metrics showing rising citations for "heterocyclic carboxamides" since 2020.

For synthetic biologists, the compound's enzymatic compatibility opens doors for biocatalytic production—a trending subtopic in white biotechnology. Queries like "enzymatic synthesis of N-methyl oxadiazoles" indicate strong cross-disciplinary interest. Meanwhile, material scientists investigate its supramolecular assembly potential, given the thiophene-pyrazole conjugation system's electronic properties.

Regulatory perspectives emphasize proper handling of 1297612-99-7 under GHS classification guidelines, though it remains non-listed in major controlled substance databases. Safety data sheets typically recommend standard laboratory precautions, reflecting its research-grade status. This positions it favorably compared to restricted high-risk intermediates often discussed in compliance forums.

The compound's commercial availability through fine chemical suppliers facilitates ongoing research. Procurement searches often include "bulk CAS 1297612-99-7 suppliers" or "custom synthesis oxadiazole-pyrazole," highlighting market demand. Pricing trends correlate with scalability challenges in multi-step heterocycle synthesis—a pain point addressed in recent continuous flow chemistry publications.

Future directions may explore its crystal engineering potential or photophysical properties, given the conjugated system's UV-vis absorption characteristics. Such applications would tap into the booming organic electronics sector, where "thiophene-containing semiconductors" generate substantial academic and industrial interest.